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Compound of Interest

Compound Name: 2-Butyl-5-nitrobenzofuran

Cat. No.: B137315

Disclaimer: This guide is intended for researchers, scientists, and drug development
professionals. A specific Safety Data Sheet (SDS) for 2-Butyl-5-nitrobenzofuran was not
located. The information provided is based on the SDS of the closely related compound, 2-
Butyl-3-(4-hydroxybenzoyl)-5-nitrobenzofuran, and general safety protocols for handling
nitroaromatic compounds. It is imperative to treat 2-Butyl-5-nitrobenzofuran as a potentially
hazardous substance and to conduct a thorough risk assessment before commencing any
experimental work.

Immediate Safety and Hazard Information

2-Butyl-5-nitrobenzofuran is anticipated to be a hazardous substance based on the
toxicological profile of similar nitroaromatic and benzofuran compounds. The primary hazards
are expected to be:

Skin Irritation: May cause redness, itching, and inflammation upon contact.

Serious Eye Irritation: Can lead to pain, watering, and redness of the eyes.

Respiratory Irritation: Inhalation of dust or fumes may irritate the respiratory tract, causing
coughing and shortness of breath.

Genetic Toxicity: Nitrobenzofurans have been shown to have potential genetic toxicity.

Physicochemical Properties
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A comprehensive understanding of the physicochemical properties of a compound is crucial for
its safe handling. The table below summarizes the available data for 2-Butyl-5-
nitrobenzofuran and a closely related compound.

2-Butyl-3-(4-
Property 2-Butyl-5-nitrobenzofuran hydroxybenzoyl)-5-
nitrobenzofuran

CAS Number 133238-87-6 141645-16-1

Molecular Formula C12H13NOs C19H17NOs

Molecular Weight 219.24 g/mol 339.34 g/mol

Appearance ::)Iﬁ;“ Yellow Low Melting Off-white to light yellow powder
Boiling Point 329.7 £ 22.0 °C (Predicted) 559.5 °C at 760 mmHg

_ _ Low Melting Solid (Specific
Melting Point ) 129 -131°C
value not available)

Flash Point 153.2 + 22.3 °C (Predicted) 292.2 °C

Density 1.191 g/cm? (Predicted) 1.3 g/cm3

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to ensure personal safety when handling 2-
Butyl-5-nitrobenzofuran.
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Body Part

Recommended Protection

Specifications and
Rationale

Eyes & Face

Chemical Splash Goggles and
Face Shield

Goggles are essential to shield
against splashes. A face shield
offers an additional layer of
protection for the entire face,
particularly when there is a risk
of significant splashing or dust

generation.

Hands

Double Gloving: Nitrile or

Neoprene Gloves

No single glove material
provides universal protection
against all chemicals. Nitrile
gloves offer good resistance to
a variety of chemicals. Double
gloving provides an extra
barrier. For prolonged contact
or immersion, consider
heavier-duty gloves like butyl
rubber, which is generally
recommended for nitro
compounds. Always inspect
gloves for any signs of
degradation before use and
replace them immediately if

contaminated.

Body

Chemical-Resistant Laboratory
Coat

A lab coat made of a non-
flammable material such as
Nomex® or 100% cotton
should be worn and kept fully
fastened to protect the skin.
Avoid synthetic fabrics that can

easily melt or burn.

Feet

Closed-Toed, Chemical-

Resistant Shoes

Shoes must cover the entire
foot to prevent injury from spills

or falling objects.
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All work with 2-Butyl-5-
nitrobenzofuran should be
conducted in a certified
chemical fume hood. If
) Air-Purifying Respirator (APR) engineering controls are
Respiratory with Organic Vapor Cartridges insufficient to maintain
exposure below acceptable
limits, or in the event of a spill,
respiratory protection is

necessary.

Operational and Disposal Plans

A clear, step-by-step plan is crucial for the safe handling and disposal of 2-Butyl-5-
nitrobenzofuran.

Experimental Workflow Diagram
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Caption: Workflow for the safe handling and disposal of 2-Butyl-5-nitrobenzofuran.
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Step-by-Step Handling Protocol

1.

Preparation:

Risk Assessment: Before beginning any work, thoroughly review this safety guide and any
other available safety information.

PPE Inspection: Ensure all necessary PPE is available, in good condition, and fits correctly.

Engineering Controls: Verify that the chemical fume hood is certified and functioning
correctly. Check the airflow monitor.

Emergency Preparedness: Locate the nearest safety shower, eyewash station, fire
extinguisher, and spill kit.

. Handling the Compound:

Work Area: Always conduct all manipulations of 2-Butyl-5-nitrobenzofuran within the sash
of a certified chemical fume hood.

Weighing: When weighing the solid compound, do so in a tared, sealed container within the
fume hood to minimize the generation and dispersal of dust.

Transfers: Use appropriate tools, such as a spatula, to transfer the solid. Avoid direct
contact.

Reactions: If the compound is to be used in a reaction, ensure the reaction vessel is properly
assembled and, if possible, maintain a closed system to prevent the release of fumes or
dust.

Container Management: Keep containers of 2-Butyl-5-nitrobenzofuran tightly closed when
not in use.

. Post-Handling Procedures:

Decontamination: Thoroughly clean the work area at the end of the procedure.
Decontaminate any equipment that has come into contact with the chemical using a suitable
solvent.
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» PPE Removal: Remove PPE carefully to avoid self-contamination. Gloves should be
removed last, turning them inside out as they are taken off.

» Hygiene: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

Proper disposal of chemical waste is critical to ensure laboratory and environmental safety.
o Waste Segregation:

o Solid Waste: Collect any solid waste contaminated with 2-Butyl-5-nitrobenzofuran (e.g.,
contaminated gloves, weigh boats, paper towels) in a dedicated, clearly labeled, and
sealed hazardous waste container.

o Liquid Waste: Collect any liquid waste containing 2-Butyl-5-nitrobenzofuran in a
separate, clearly labeled, and sealed hazardous waste container. Do not mix with other
incompatible waste streams.

» Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste"
and the full chemical name "2-Butyl-5-nitrobenzofuran”.

e Storage: Store hazardous waste containers in a designated, well-ventilated, and secondary
containment area away from incompatible materials.

» Disposal: Arrange for the disposal of the hazardous waste through your institution's
environmental health and safety (EHS) office. Do not dispose of this chemical down the drain
or in regular trash.

o Empty Containers: Empty containers that held 2-Butyl-5-nitrobenzofuran should be triple-
rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous
liquid waste. After rinsing, the container can be disposed of according to institutional
guidelines.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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